Cas no 94088-24-1 (2-Tridecyne,1,1-diethoxy-)
2-Tridecyne,1,1-diethoxy- structure
Product Name:2-Tridecyne,1,1-diethoxy-
CAS No:94088-24-1
MF:C17H32O2
MW:268.434785842896
CID:811227
PubChem ID:3023471
Update Time:2025-04-19
2-Tridecyne,1,1-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tridecyne,1,1-diethoxy-
- 1,1-diethoxytridec-2-yne
- NS00040005
- 94088-24-1
- EINECS 302-022-9
- DTXSID20240466
-
- Inchi: 1S/C17H32O2/c1-4-7-8-9-10-11-12-13-14-15-16-17(18-5-2)19-6-3/h17H,4-14H2,1-3H3
- InChI Key: HSPGCSUUJFSCEK-UHFFFAOYSA-N
- SMILES: O(CC)C(C#CCCCCCCCCCC)OCC
Computed Properties
- Exact Mass: 268.24023
- Monoisotopic Mass: 268.24023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 18.5
Experimental Properties
- Density: 0.878
- Boiling Point: 349.8°Cat760mmHg
- Flash Point: 111.7°C
- Refractive Index: 1.45
2-Tridecyne,1,1-diethoxy- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
94088-24-1 (2-Tridecyne,1,1-diethoxy-) Related Products
- 18229-78-2(2-Hexynal diethyl acetal)
- 18232-30-9(2-Heptyne,1,1-diethoxy-)
- 13257-44-8(2-Nonyne,1,1-dimethoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk